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Compound of Interest

Compound Name: D-Methionine methyl ester

Cat. No.: B1631026

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential, immediate safety and logistical information for the handling of D-
Methionine methyl ester. As your partner in laboratory safety, we aim to deliver value beyond

the product itself by equipping you with the knowledge to manage this chemical compound

safely and effectively. This document is designed to be a direct, procedural resource, offering

step-by-step guidance for your operational questions.

Understanding the Hazard Profile
While a specific Safety Data Sheet (SDS) for D-Methionine methyl ester is not readily

available, data from closely related compounds such as L-Methionine methyl ester

hydrochloride and DL-Methionine provide a strong basis for assessing its potential hazards.

The primary concerns associated with handling amino acid esters like D-Methionine methyl
ester include:

Skin Irritation: May cause mild to moderate irritation upon contact.[1][2]

Eye Irritation: Can cause serious eye irritation and redness.[1][2][3][4]
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Respiratory Tract Irritation: Inhalation of dust may lead to irritation of the throat and

respiratory system.[1][3][4]

Given these potential hazards, a robust personal protective equipment (PPE) and handling

plan is crucial.

I. Personal Protective Equipment (PPE): Your First
Line of Defense
The selection and proper use of PPE are paramount to minimizing exposure and ensuring

personal safety. The following table outlines the minimum required PPE for handling D-
Methionine methyl ester.
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PPE Category Item Specifications & Rationale

Eye and Face Protection Safety Goggles

Chemical splash goggles are

mandatory to protect against

accidental splashes.[5]

Standard safety glasses are

insufficient. For tasks with a

higher splash risk, a face

shield worn over goggles is

recommended.[5]

Hand Protection Nitrile Gloves

Disposable nitrile gloves

provide adequate protection

for incidental contact.[1][5] For

prolonged handling or in the

event of a spill, consider

double-gloving or using thicker,

chemical-resistant gloves.

Always inspect gloves before

use and remove them

immediately if contaminated.[6]

Body Protection Laboratory Coat

A long-sleeved lab coat should

be worn at all times to protect

skin and clothing from spills.[5]

[7]

Respiratory Protection Fume Hood

All handling of powdered D-

Methionine methyl ester and

preparation of its solutions

should be conducted within a

certified chemical fume hood to

prevent the inhalation of dust

or aerosols.[8] If a fume hood

is not available, a respirator

with a particle filter (P1 or N95)

is required.[1]
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Visualizing Your PPE Requirements

Essential Personal Protective Equipment

Chemical Splash Goggles

Nitrile Gloves

Lab Coat
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Requires

Click to download full resolution via product page

Caption: Essential PPE for handling D-Methionine methyl ester.

II. Operational Plan: A Step-by-Step Handling
Protocol
Adherence to a strict operational protocol is critical for both safety and experimental integrity.

Preparation and Weighing
Step 1: Designate a Work Area. Conduct all work in a well-ventilated area, preferably within a

chemical fume hood.[1]

Step 2: Assemble PPE. Before handling the compound, don all required PPE as outlined in

the table above.
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Step 3: Weighing. If working with the solid form, carefully weigh the desired amount in the

fume hood to minimize dust generation. Use anti-static and spark-proof equipment where

possible.[3]

Solution Preparation
Step 1: Add Solvent. Slowly add the desired solvent to the solid D-Methionine methyl ester.

Step 2: Dissolution. Gently swirl or stir the mixture to dissolve the solid. Avoid splashing.

Step 3: Labeling. Clearly label the container with the chemical name, concentration, date,

and your initials.

Visualizing the Handling Workflow

Start: Gather Materials & Don PPE

Weigh Solid in Fume Hood

Proceed to

Prepare Solution in Fume Hood

If making solution

Use in Experiment

If using solid directly

End: Decontaminate & Dispose

Upon completion

Click to download full resolution via product page
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Caption: Step-by-step workflow for handling D-Methionine methyl ester.

III. Spill and Emergency Procedures
Accidents can happen. Being prepared is key to mitigating risks.

Minor Spill (Solid):

Ensure proper PPE is worn.

Gently sweep up the spilled solid, avoiding dust creation.[1]

Place the material into a labeled, sealable container for hazardous waste disposal.[1]

Clean the spill area with soap and water.

Minor Spill (Liquid):

Absorb the spill with an inert material (e.g., vermiculite, sand).

Place the contaminated absorbent material into a labeled, sealable container for

hazardous waste disposal.

Clean the spill area with soap and water.

Skin Contact: Immediately wash the affected area with plenty of soap and water for at least

15 minutes.[9] Remove contaminated clothing. Seek medical attention if irritation persists.[1]

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

lifting the upper and lower eyelids occasionally.[9] Seek immediate medical attention.

Inhalation: Move the individual to fresh air.[2] If breathing is difficult, administer oxygen. Seek

medical attention.[9]

Ingestion: Do NOT induce vomiting.[9] Rinse mouth with water. Seek immediate medical

attention.

IV. Disposal Plan: Responsible Waste Management
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Proper disposal is a critical final step to ensure environmental safety and regulatory

compliance.

Unused Compound: Dispose of as hazardous chemical waste in a properly labeled and

sealed container.[2] Do not dispose of down the drain.[1]

Contaminated Materials: Any materials that have come into contact with D-Methionine
methyl ester (e.g., gloves, weigh boats, pipette tips) should be considered contaminated

and disposed of in a designated hazardous waste container.[8]

Solutions: Collect all aqueous and organic solutions containing D-Methionine methyl ester
in separate, appropriately labeled hazardous waste containers.

Consult your institution's Environmental Health and Safety (EHS) department for specific

disposal guidelines and procedures.

V. Storage
Store D-Methionine methyl ester in a tightly closed container in a cool, dry, and well-

ventilated place.[2][4]

Keep it away from strong oxidizing agents and strong acids.[1]

For long-term stability, refrigeration may be recommended.[2][4]

By adhering to these guidelines, you can confidently and safely handle D-Methionine methyl
ester in your research endeavors. Your commitment to safety is a commitment to the integrity

of your work and the well-being of your colleagues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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